Cas no 951884-41-6 (2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone)

• Product Name: 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone
• CAS No: 951884-41-6
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• MDL: MFCD09801553
• CID: 4721975
• Update Time: 2025-10-30

2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3',5'-DIMETHYL-4'-METHOXYBENZOPHENONE
• (2-Chlorophenyl)(4-methoxy-3,5-dimethylphenyl)methanone
• SEL12401711
• 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone

• MDL： MFCD09801553
• Inchi： 1S/C16H15ClO2/c1-10-8-12(9-11(2)16(10)19-3)15(18)13-6-4-5-7-14(13)17/h4-9H,1-3H3
• InChI Key： WRRCCHOQOXCVDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone

2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone: A Comprehensive Overview

The compound with CAS No. 951884-41-6, commonly referred to as 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure, with the benzophenone backbone serving as the foundation, while the substituents—chloro, methyl, and methoxy groups—contribute to its distinct chemical characteristics.

Recent studies have highlighted the importance of benzophenone derivatives in the development of advanced materials and pharmaceuticals. The presence of a chlorine atom at the 2-position introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. This makes it a valuable precursor in synthetic chemistry, particularly in the synthesis of more complex molecules with tailored functionalities.

The 3',5'-dimethyl and 4'-methoxy substituents further enhance the compound's versatility. The methyl groups provide steric hindrance, which can be advantageous in certain catalytic reactions or in controlling the regioselectivity of reactions. Meanwhile, the methoxy group introduces electron-donating effects, which can modulate the electronic properties of the molecule. These features make 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone a promising candidate for applications in drug design, where fine-tuning molecular properties is crucial.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium catalysts has been shown to significantly improve yields in certain reaction pathways involving this compound.

In terms of applications, 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone has been explored in photovoltaic materials due to its ability to absorb specific wavelengths of light. Its electronic properties make it suitable for use in organic solar cells, where it can contribute to charge transport and energy conversion efficiency. Additionally, this compound has shown potential in the field of fluorescence sensing, where its ability to emit light upon excitation can be utilized for detecting specific analytes.

Recent research has also delved into the biological activity of this compound. Studies have indicated that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential use in pharmaceutical formulations. Furthermore, its ability to interact with certain enzymes makes it a candidate for drug discovery programs targeting specific diseases.

Despite its promising applications, the handling and storage of 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone require careful consideration. Due to its sensitivity to light and oxygen, it is recommended to store it under inert conditions to prevent degradation. Proper safety protocols should also be followed during synthesis and handling to ensure compliance with occupational health standards.

In conclusion, 2-Chloro-3',5'-dimethyl-4'-methoxybenzophenone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.